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Abstract

2-Chlorophenyl phosphorodichloridate (CAS No. 15074-54-1) is a vital organophosphorus
reagent extensively utilized in the synthesis of pharmaceuticals and agrochemicals. Its primary
application lies in its role as a phosphorylating agent for the creation of phosphoramidate
prodrugs, a strategy employed to enhance the cellular uptake and efficacy of nucleoside
analogues with antiviral and anticancer properties. This document provides an in-depth
overview of the core physical properties of 2-Chlorophenyl phosphorodichloridate, details
standard experimental methodologies for their determination, and illustrates its fundamental

role in chemical synthesis.

Core Physical Properties

The physical characteristics of 2-Chlorophenyl phosphorodichloridate are critical for its
handling, storage, and application in synthetic chemistry. It is a colorless to light yellow liquid
that is sensitive to moisture.[1][2][3] Quantitative data are summarized in the table below.
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Property Value Conditions |/ Notes Citations
Molecular Formula CeHaCIlz02P [4]
Molecular Weight 245.43 g/mol [41051[6]

Clear, colorless to
Appearance _ o [11[3][4]
light yellow liquid

Density 1.491 g/mL at 25 °C [11[5][6]
Boiling Point 135-137 °C at 12 mmHg [41[5]16]
82-84°C at 0.4 mmHg [718]
Refractive Index

1.538 [11[5116]
(n20/D)
Flash Point 105 °C (221 °F) Closed Cup [5][8]

N Reacts with water.
Solubility ) [9][10]
Soluble in chloroform.

Sensitivity Moisture Sensitive [11[71[8]

Experimental Protocols for Property Determination

The following sections detail standard laboratory protocols for measuring the key physical
properties of liquid reagents like 2-Chlorophenyl phosphorodichloridate. Given the
compound's moisture sensitivity, all procedures must be conducted under anhydrous
conditions, utilizing dry glassware and inert atmospheres (e.g., nitrogen or argon) where
applicable.

Density Determination (Vibrational Method - ASTM
D4052)

Density is determined using a digital density meter based on the oscillating U-tube principle.
This method is fast, accurate, and requires a small sample volume.[2]

» Apparatus: Digital density meter with an oscillating U-tube, temperature control unit, syringe
for sample injection.
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e Protocol:

o Calibrate the instrument using two standards of known density that bracket the expected
sample density (e.g., dry air and anhydrous toluene).

o Set the instrument's temperature to 25.0 £ 0.1 °C.
o Draw the 2-Chlorophenyl phosphorodichloridate sample into a dry syringe.

o Inject the sample into the measurement cell of the U-tube, ensuring no air bubbles are
present.

o Allow the temperature and oscillation period to stabilize.

o Record the density reading directly from the instrument's display. The instrument
calculates the density based on the change in the oscillation frequency of the tube when
filled with the sample.[2]

o Clean the cell thoroughly with appropriate anhydrous solvents and dry with a stream of
inert gas before the next measurement.

Boiling Point Determination (Micro-Boiling Point Method
under Vacuum)

This method is suitable for determining the boiling point of small quantities of liquid at reduced
pressure.

o Apparatus: Thiele tube or a small-scale distillation setup, heat source (oil bath), thermometer,
a small test tube, a capillary tube (sealed at one end), and a vacuum source with a
manometer.[11][12][13]

e Protocol:

o Add approximately 0.5 mL of 2-Chlorophenyl phosphorodichloridate to the small test
tube.

o Place the capillary tube into the test tube with its open end submerged in the liquid.
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o Attach the test tube to the thermometer and place the assembly in the Thiele tube or
heating bath.

o Connect the apparatus to the vacuum source and evacuate to the desired pressure (e.g.,
12 mmHg), monitoring with the manometer.[11]

o Heat the bath gradually.

o Observe the capillary tube. When the boiling point is reached, a rapid and continuous
stream of bubbles will emerge from the open end of the capillary tube.[13]

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles ceases and the liquid
just begins to enter the capillary tube.[14] This temperature corresponds to the point where
the external pressure equals the vapor pressure of the substance.[13]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how light propagates through the substance and is a
valuable indicator of purity.

o Apparatus: Abbe refractometer with a circulating water bath for temperature control (set to
20.0 °C) and a sodium light source.[3][4][8]

e Protocol:

o

Ensure the refractometer prisms are clean and dry.

[¢]

Using a dropper, apply 2-3 drops of 2-Chlorophenyl phosphorodichloridate onto the
surface of the lower prism.[3]

[¢]

Immediately close the prisms to spread the liquid into a thin film and to minimize exposure

to atmospheric moisture.

[¢]

Turn on the light source and look through the eyepiece.
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[e]

Rotate the coarse and fine adjustment knobs until the light and dark fields are visible in the
viewfinder.

[e]

If a colored band is visible at the border, adjust the compensator dial to achieve a sharp,
achromatic borderline.[3]

[e]

Align the borderline precisely with the center of the crosshairs.

o

Read the refractive index value directly from the instrument's scale.[4]

Flash Point Determination (Pensky-Martens Closed Cup
Tester - ASTM D93)

The flash point is the lowest temperature at which a liquid's vapors will ignite with an ignition
source. This is a critical safety parameter.

o Apparatus: Pensky-Martens closed-cup tester (manual or automated).[5][6][9]
e Protocol:

o Fill the brass test cup with 2-Chlorophenyl phosphorodichloridate to the specified
mark.[1]

o Place the lid on the cup, ensuring a tight seal.
o Begin heating the sample at a controlled, specified rate while stirring.[6]

o At regular temperature intervals, apply the ignition source (a test flame or electric igniter)
by dipping it into the vapor space of the cup.[15] The stirring is momentarily stopped
during the application of the ignition source.[9]

o The flash point is the lowest temperature, corrected for barometric pressure, at which the
application of the ignition source causes the vapors above the liquid to flash.[1][15]

Application in Chemical Synthesis:
Phosphoramidate Prodrug Formation
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2-Chlorophenyl phosphorodichloridate is a key reagent in the "ProTide" approach, a
prodrug strategy that masks the charge of a nucleoside monophosphate to improve cell
permeability.[7] The reagent reacts with a nucleoside analogue to form a phosphorochloridate
intermediate, which is then coupled with an amino acid ester to yield the final phosphoramidate
prodrug.[16][17]

Caption: Synthetic workflow for a phosphoramidate prodrug using 2-Chlorophenyl
phosphorodichloridate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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